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Compound of Interest

Compound Name: 3,5-Dimethyl-1,2,4-trithiolane

Cat. No.: B1582227

Essential Safety and Handling Guide for 3,5-
Dimethyl-1,2,4-trithiolane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Dimethyl-1,2,4-trithiolane in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
maintain a secure research environment.

Hazard Identification and Classification

3,5-Dimethyl-1,2,4-trithiolane is classified as acutely toxic if swallowed. It is crucial to adhere
to the following safety precautions to minimize risk.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
) o B May cause skin irritation upon
Skin Irritation Not Classified
prolonged contact.[1]

Eye Irritation Not Classified May cause eye irritation.[1]

) o - Avoid breathing dust, fume,
Respiratory Irritation Not Classified

gas, mist, vapors, or spray.[1]
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Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn at all

times when handling 3,5-Dimethyl-1,2,4-trithiolane.

Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles. A
face shield may be required for

larger quantities.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact and

absorption.[2]

Body Protection

Laboratory coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a

NIOSH-approved respirator.

Minimizes inhalation of harmful

vapors.

Operational Handling Protocol

Adherence to a strict operational workflow is critical for the safe handling of this compound.

Preparation and Handling Workflow
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Preparation
1. Designate Handling Area
Ensure proper ventilation.

l

2. Assemble PPE
Gloves, lab coat, eye protection.

'

3. Prepare Materials
Chemical, glassware, waste container.
. 4

Proceed to Handling

’ Hangling h

4. Weigh Compound
Use a chemical fume hood.

5. Dissolve/Use in Reaction
Keep container tightly closed.

J

Proceed to Cleanup

Cleanup & Disposal

6. Decontaminate
Clean work surfaces and equipment.

7. Dispose of Waste

Follow institutional and local regulations.

8. Remove PPE
Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,5-Dimethyl-1,2,4-trithiolane.
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Step-by-Step Guidance:

o Area Preparation: Always handle 3,5-Dimethyl-1,2,4-trithiolane in a well-ventilated area,
preferably within a chemical fume hood.[1] Ensure that an emergency eyewash station and
safety shower are readily accessible.

o Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in
the table above.

e Handling:

o

Avoid direct contact with the skin and eyes.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[1]

[¢]

Keep the container tightly closed when not in use.[1]

[e]

Avoid generating dust or aerosols.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.[1]
The storage area should be locked up or accessible only to authorized personnel.[1]

Emergency Procedures

In the event of exposure or a spill, follow these emergency procedures immediately.
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Exposure Route

First-Aid Measures

If Swallowed

Immediately call a POISON CENTER or doctor.
[1] Rinse mouth.[1]

If on Skin

Wash with plenty of water.[1] If skin irritation
occurs, get medical advice/attention.[1] Take off

contaminated clothing and wash it before reuse.

[1]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.[1]

If Inhaled

Remove person to fresh air and keep
comfortable for breathing.[1] Call a POISON
CENTER or doctor if you feel unwell.[1]

Accidental Release

Evacuate the area. Avoid inhalation of dust. Use
appropriate PPE. Collect the spill with an inert
absorbent material and place it in a suitable
container for disposal. Do not let the product

enter drains.

Disposal Plan

Proper disposal of 3,5-Dimethyl-1,2,4-trithiolane and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.

Waste material must be disposed of in accordance with national and local regulations.

o Container Disposal: Leave chemicals in their original containers. Do not mix with other

waste. Handle uncleaned containers as you would the product itself.

Physical and Chemical Properties
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Property Value

Molecular Formula CaHsS3[1][3]

Molecular Weight 152.30 g/mol [1][3]

Boiling Point 43.00 to 45.00 °C @ 0.70 mm Hg[4]
Density 1.241 - 1.261 g/cm3[4][5]

Flash Point 207.00 °F (97.22 °C)[5]

Solubility Insoluble in water; soluble in fat.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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